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Compound of Interest

Compound Name: Lead acetate, basic

Cat. No.: B7799548 Get Quote

Core Definition & Chemical Identity
Lead Subacetate (Basic Lead Acetate) is a complex salt containing both acetate and hydroxide

ligands. It is chemically and physically distinct from neutral Lead(II) Acetate (

).

IUPAC Name: Lead(II) bis(acetato)tetrahydroxytrilead (approximate)

Common Names: Lead Subacetate, Basic Lead Acetate, Goulard’s Extract.

CAS Number:1335-32-6 (Distinct from Neutral Lead Acetate: 6080-56-4).[1]

Chemical Formula: Generally represented as

or

.

Appearance: Heavy, white powder or colorless crystals; absorbs

from air.[2][3][4]

Solubility Profile
The solubility of basic lead acetate is governed by the polarity of the solvent and the stability of

the lead-hydroxide cluster. Unlike neutral lead salts, its solubility is highly sensitive to
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exposure (carbonation).[3]

Solubility Data Table

Solvent
Solubility
Characteristics

Quantitative /
Qualitative Data

Mechanism of
Action

Water (Cold) Soluble
~6.25 g / 100 mL (

part)

Hydrolysis yields

alkaline solution (pH >

7.5).

Water (Boiling) Very Soluble
~25.0 g / 100 mL (

part)

Thermal energy

overcomes lattice

energy; prone to rapid

carbonation if open.

Methanol Soluble Qualitative (High)

High dielectric

constant supports

ionic dissociation of

the basic complex.

Ethanol Soluble Qualitative (Moderate)

Soluble, but less than

in methanol. Used in

some histological

fixatives.

Glycerol Freely Soluble Qualitative (High)

Forms stable

glyceroplumbate

complexes; prevents

precipitation.

Diethyl Ether Insoluble 0 g / L

Non-polar nature

cannot solvate the

ionic lead cluster.
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Critical Note: Solutions of basic lead acetate are unstable in air. They absorb atmospheric

carbon dioxide to form a white precipitate of Lead Carbonate (

).[5][6]

Preparation Protocol (USP Standard)
This protocol describes the synthesis of Lead Subacetate Test Solution (TS), the standard

reagent form used in analytical chemistry (e.g., USP <251>).

Reagents Required:
Lead(II) Acetate Trihydrate (

): 22 g

Lead(II) Oxide (Litharge, PbO): 14 g

Deionized Water (CO2-free): 100 mL

Step-by-Step Methodology:
Dissolution: Dissolve 22 g of Neutral Lead Acetate in 100 mL of

-free water in a beaker.

Activation: Add 14 g of Lead Oxide (PbO) to the solution.

Digestive Boiling: Boil the mixture for 30 minutes with constant stirring.

Mechanism:[7] The neutral acetate dissolves the oxide, incorporating

into the coordination sphere to form the basic salt.

Reaction:
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Compensation: Add water periodically to maintain the original volume during boiling.

Filtration: Cool the solution. Filter through a fine-porosity filter paper (Whatman No. 42 or

equivalent) into a narrow-mouth bottle to remove unreacted PbO.

Storage: Immediately seal the bottle to prevent carbonation.

Mechanisms of Action & Instability
The following diagram illustrates the chemical pathways for the formation of Lead Subacetate

and its degradation via carbonation.

Neutral Lead Acetate
Pb(OAc)2·3H2O

Basic Lead Acetate
Pb3(OH)4(OAc)2

(Soluble Complex)

Boiling (30 min)
+ H2O
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+ H2O

Lead Carbonate
PbCO3 (White Precipitate)

Air Exposure
(Carbonation)

Acetic Acid / Neutral AcetateDegradation Byproduct

Atmospheric CO2

Click to download full resolution via product page

Figure 1: Synthesis and degradation pathways of Lead Subacetate. Note the irreversible

formation of Lead Carbonate upon exposure to air.

Applications in Research & Development
Sugar Analysis (Clarification):

Function: Basic lead acetate is a potent precipitant for proteins, tannins, gums, and

pigments.

Protocol: Added to plant extracts or sugar solutions (molasses) to remove interfering

optical active substances before polarimetric analysis.

Advantage: More effective than neutral lead acetate due to the higher lead content and

alkaline pH.
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Histology (Fixative):

Used in specialized fixatives for the preservation of mucopolysaccharides. The basic lead

ions cross-link acidic groups in tissues.

Alkaloid Detection:

Acts as a reagent to precipitate impurities, leaving alkaloids in solution for subsequent

extraction.

Safety & Handling (Self-Validating Protocol)
Toxicity:High.[1][3][8] Lead is a cumulative neurotoxin.

PPE: Nitrile gloves, safety goggles, and Fume Hood are mandatory.

Waste Disposal: All solutions must be collected in "Heavy Metal Waste" containers. Never

pour down the drain.

Validation of Quality:

Visual Check: The solution must be clear. Turbidity indicates carbonation (formation of

).

Remedy: If slightly turbid, add 1-2 drops of Acetic Acid. If turbidity persists, the reagent is

compromised and must be discarded.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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